Cas no 105639-03-0 (Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-3-methylphenoxy]pentyl]-3-methyl-)

• Product name: Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-3-methylphenoxy]pentyl]-3-methyl-
• CAS No: 105639-03-0
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 229283
• PubChem ID: 5271221

Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-3-methylphenoxy]pentyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,5-[5-[4-(4,5-dihydro-2-oxazolyl)-3-methylphenoxy]pentyl]-3-methyl-
• 5-[5-[4-(4,5-dihydro-1,3-oxazol-2-yl)-3-methylphenoxy]pentyl]-3-methyl-1,2-oxazole
• 5-{5-[4-(4,5-Dihydro-2oxazolyl)-3-methylphenoxy]pentyl}-3-methylisoxazole
• AC1NRQVO
• ACMC-20m8ne
• AG-D-19373
• CHEMBL127124
• CTK4A3980
• Isoxazole, 5-(5-(4-(4,5-dihydro-2-oxazolyl)-3-methylphenoxy)pentyl)-3-methyl-
• SureCN9862950
• 105639-03-0
• SCHEMBL9862950
• DTXSID30147230
• 5-(5-(4-(4,5-Dihydrooxazol-2-yl)-3-methylphenoxy)pentyl)-3-methylisoxazole
• Isoxazole, 5-[5-[4-(4,5-dihydro-2-oxazolyl)-3-methylphenoxy]pentyl]-3-methyl-
• 5-[5-[4-(4,5-dihydrooxazol-2-yl)-3-methyl-phenoxy]pentyl]-3-methyl-isoxazole

• Inchi： InChI=1S/C19H24N2O3/c1-14-12-16(7-8-18(14)19-20-9-11-23-19)22-10-5-3-4-6-17-13-15(2)21-24-17/h7-8,12-13H,3-6,9-11H2,1-2H3
• InChI Key： FGPKIAZDSBSXGE-UHFFFAOYSA-N
• SMILES： CC1=NOC(CCCCCOC2=CC=C(C3=NCCO3)C(C)=C2)=C1

Computed Properties

• Exact Mass: 328.17882
• Monoisotopic Mass: 328.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 56.85